![molecular formula C11H16N2O5 B2495683 2-{[(Tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylic acid CAS No. 851372-25-3](/img/structure/B2495683.png)
2-{[(Tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylic acid
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Description
2-{[(Tert-butoxycarbonyl)amino]methyl}-5-methyl-1,3-oxazole-4-carboxylic acid, also known as Boc-oxazole, is a synthetic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit a range of biological activities, including anti-tumor, anti-inflammatory, and antimicrobial effects.
Scientific Research Applications
Synthesis and Chemical Transformations
Enantioselective Synthesis : This compound is synthesized with high optical purity through a Pd-catalyzed amide coupling with vinyl triflate and subsequent oxazole formation. This process involves bromination of an enamide and DBU-promoted cyclization (Magata et al., 2017).
Hydroformylation Process : The compound undergoes hydroformylation to yield important intermediates for the synthesis of homochiral amino acid derivatives, which are of considerable synthetic value (Kollár & Sándor, 1993).
Diverse Chemical Reactions : It undergoes various chemical reactions including acid-catalyzed reactions with alkyl-, aryl-, and heteroarylamines, and reactions with ambident 1,3- nucleophiles to afford fused pyridones, pyrimidones, and pyranones (Baš et al., 2001).
Synthesis of Dipeptide Anilides : It is used in the synthesis of tert-butyloxycarbonyl amino acid 4-nitroanilides, which are extended to corresponding dipeptide 4-nitroanilides (Schutkowski et al., 2009).
Heterocyclic Amino Acid Synthesis : It is utilized in the synthesis of novel 1,3-selenazoles, confirming the structure through NMR spectroscopy and elemental analysis (Dzedulionytė et al., 2021).
Synthesis of Functional Derivatives : It is used for synthesizing functional derivatives of oxazole, which are further transformed, for example, introducing residues of highly basic aliphatic amines into the oxazole ring (Prokopenko et al., 2010).
Lipase-Catalyzed Regioselective Lactamization : This process is a key step in synthesizing N-Boc (2R)-1,4-oxazepane-2-carboxylic acid, a significant compound for further chemical processes (Aurell et al., 2014).
Catalysis in N-tert-butoxycarbonylation of Amines : The compound plays a role in the catalysis of N-tert-butoxycarbonylation of amines, which is important in peptide synthesis and other chemical transformations (Heydari et al., 2007).
properties
IUPAC Name |
5-methyl-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]-1,3-oxazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16N2O5/c1-6-8(9(14)15)13-7(17-6)5-12-10(16)18-11(2,3)4/h5H2,1-4H3,(H,12,16)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLWGVUPPYFMTOD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=C(O1)CNC(=O)OC(C)(C)C)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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